N-(cyanomethyl)-2-(naphthalen-2-yl)-N-(prop-2-yn-1-yl)acetamide

• IUPAC Name: N-(cyanomethyl)-2-naphthalen-2-yl-N-prop-2-ynylacetamide
• InChI: InChI=1S/C17H14N2O/c1-2-10-19(11-9-18)17(20)13-14-7-8-15-5-3-4-6-16(15)12-14/h1,3-8,12H,10-11,13H2
• InChI Key: CFYJWTGNDBUJRQ-UHFFFAOYSA-N
• Canonical SMILES: C#CCN(CC#N)C(=O)CC1=CC2=CC=CC=C2C=C1
• Molecular Formula: C17H14N2O
• Molecular Weight: 262.30 g/mol

Description

N-(cyanomethyl)-2-(naphthalen-2-yl)-N-(prop-2-yn-1-yl)acetamide is a chemical compound that has gained attention in scientific research due to its potential use as a pharmacological agent. This compound is commonly referred to as CNA35 and has been studied for its mechanism of action, biochemical and physiological effects, and potential applications in various fields.

Mechanism of Action

The mechanism of action of CNA35 is not fully understood, but it is believed to interact with specific proteins and enzymes in the body. Studies have shown that CNA35 can bind to amyloid fibrils and inhibit their formation. It has also been shown to inhibit the activity of certain enzymes involved in cancer cell growth.
Biochemical and physiological effects:
CNA35 has been shown to have several biochemical and physiological effects. It has been shown to inhibit the formation of amyloid fibrils, which are associated with several neurodegenerative diseases. CNA35 has also been shown to inhibit the growth of cancer cells in vitro. Additionally, CNA35 has been shown to have antioxidant properties, which may have potential therapeutic benefits.

Advantages and Limitations for Lab Experiments

One advantage of using CNA35 in lab experiments is its ability to selectively bind to specific proteins and enzymes. This makes it a useful tool for studying the mechanisms of various diseases and for developing new therapeutic agents. However, one limitation of using CNA35 is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for the study of CNA35. One area of interest is its potential use as a therapeutic agent for neurodegenerative diseases such as Alzheimer's disease. Additionally, further research is needed to fully understand the mechanism of action of CNA35 and to identify potential targets for its use as a therapeutic agent. Finally, the development of new synthetic methods for CNA35 may lead to the discovery of new derivatives with improved properties.

Synthesis Methods

The synthesis of CNA35 involves a multi-step process that includes the reaction of 2-bromo-1-naphthalene with propargylamine to form 2-(naphthalen-2-yl)-N-(prop-2-yn-1-yl)acetamide. This intermediate is then reacted with cyanomethyl magnesium bromide to produce the final compound, N-(cyanomethyl)-2-(naphthalen-2-yl)-N-(prop-2-yn-1-yl)acetamide.

Scientific Research Applications

CNA35 has been studied for its potential use in a variety of scientific research applications. One area of interest is its use as a fluorescent probe for detecting amyloid fibrils, which are associated with several neurodegenerative diseases. CNA35 has also been studied for its potential use as a therapeutic agent for cancer and Alzheimer's disease.